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Compound of Interest

Compound Name: 5-Morpholino-2-nitrophenol

Cat. No.: B070920

Solubility and Stability of 5-Morpholino-2-
nitrophenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available data and theoretical
considerations regarding the solubility and stability of 5-Morpholino-2-nitrophenol. Due to the
limited availability of specific experimental data for this compound in publicly accessible
literature, this guide combines the known properties of 5-Morpholino-2-nitrophenol with
established knowledge of the nitrophenol class of compounds. It is intended to serve as a
practical resource for laboratory professionals, offering insights into its solubility in common
laboratory solvents and its likely stability profile under various conditions. The guide also
outlines standard experimental protocols for determining these properties, providing a
framework for researchers to generate specific data for their applications.

Introduction

5-Morpholino-2-nitrophenol is a substituted nitrophenol compound of interest in various
research and development fields, including medicinal chemistry and materials science. A
thorough understanding of its solubility and stability is paramount for its effective use in
experimental settings and for the development of new applications. This document aims to
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consolidate the available information and provide guidance on the handling and
characterization of this molecule.

Chemical and Physical Properties

Property Value Source
Molecular Formula C10H12N204 PubChem[1]
Molecular Weight 224.21 g/mol PubChem[1]
(Not specified, likely a colored
Appearance .
solid)
CAS Number 175135-19-0 PubChem[1]

Solubility Profile

Quantitative solubility data for 5-Morpholino-2-nitrophenol in common organic laboratory
solvents is not extensively available in the public domain. The information presented below is a
combination of the single available experimental data point and qualitative predictions based
on the solubility of structurally related nitrophenol compounds.

Quantitative Solubility Data

The only available experimental solubility data for 5-Morpholino-2-nitrophenol is in an
agueous solution.

Temperature -
Solvent °C) pH Solubility Source
Aqueous Buffer Not Specified 7.4 >33.6 pg/mL PubChem[1]

Qualitative Solubility in Common Lab Solvents

Based on the general solubility characteristics of nitrophenols, 5-Morpholino-2-nitrophenol is
expected to be soluble in a range of polar organic solvents. Nitrophenols are generally soluble
in solvents like ethanol, methanol, acetone, and acetonitrile.[2][3][4] The presence of the
morpholino group, a polar moiety, is likely to enhance its solubility in polar aprotic solvents.
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Solvent Predicted Solubility Rationale

Highly polar aprotic solvent,
Dimethyl Sulfoxide (DMSO) High effective at dissolving a wide

range of organic compounds.

] ) ) Polar aprotic solvent with
Dimethylformamide (DMF) High )
strong solvating power.

Polar protic solvent, generally
Ethanol Moderate to High a good solvent for
nitrophenols.[2][3][4]

Polar protic solvent, similar to

Methanol Moderate to High
ethanol.[2][3][4]

Polar aprotic solvent, known to
Acetone Moderate ) )
dissolve nitrophenols.[2]

Polar aprotic solvent,
Acetonitrile Moderate commonly used for nitrophenol

analysis.[2]

Less polar than the other
) solvents listed, may have
Dichloromethane (DCM) Low to Moderate o ] ]
limited solvating power for this

compound.

The single experimental data
Water Low point suggests limited aqueous
solubility.[1]

Stability Profile

Specific stability data for 5-Morpholino-2-nitrophenol, including degradation pathways and
kinetics, is not currently available in the literature. However, the stability of nitrophenol-
containing compounds is known to be influenced by factors such as pH, light, and temperature.

General Stability Considerations
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e pH: The stability of phenolic compounds can be pH-dependent. In alkaline conditions,
phenoxides are formed, which may be more susceptible to oxidation.

e Light: Many nitroaromatic compounds are susceptible to photodegradation. Exposure to UV
or visible light could potentially lead to the degradation of 5-Morpholino-2-nitrophenol.

o Temperature: Elevated temperatures can accelerate degradation reactions. For long-term
storage, refrigeration or freezing is generally recommended for related compounds.

» Oxidation: The nitro group and the phenol ring can be susceptible to oxidation, especially in
the presence of oxidizing agents or under harsh conditions.

Potential Degradation Pathways

While specific degradation products have not been identified for 5-Morpholino-2-nitrophenol,
potential degradation pathways for nitrophenols in general can involve:

e Reduction of the nitro group: The nitro group can be reduced to a nitroso, hydroxylamino, or
amino group.

o Oxidation of the phenol ring: This can lead to ring-opening or the formation of polymeric
products.

e Photochemical reactions: Light can induce various reactions, including rearrangements and
cleavage of the molecule.

Experimental Protocols

The following sections detail standardized experimental procedures for determining the
solubility and stability of a compound like 5-Morpholino-2-nitrophenol.

Solubility Determination

A common method for determining the solubility of a compound is the shake-flask method.

Methodology:
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Preparation of Saturated Solution: An excess amount of 5-Morpholino-2-nitrophenol is
added to a known volume of the desired solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) at a constant
temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate
the undissolved solid from the saturated solution.

Quantification: The concentration of 5-Morpholino-2-nitrophenol in the clear, saturated
solution is determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Calculation: The solubility is expressed in units such as mg/mL or mol/L.

Workflow for Solubility Determination

Add excess 5-Morpholino-2-nitrophenol to solvent

l

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

:

Separate solid and liquid phases
(centrifugation/filtration)

:

Analyze supernatant for concentration
(e.g., HPLC-UV)

:

Calculate solubility
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Workflow for Solubility Determination

Stability Testing

Stability studies are crucial to understand how the quality of a substance varies with time under
the influence of environmental factors.

Forced Degradation (Stress Testing):

Forced degradation studies are conducted under harsher conditions than accelerated stability
studies to identify potential degradation products and pathways.

Methodology:

o Sample Preparation: Prepare solutions of 5-Morpholino-2-nitrophenol in an appropriate
solvent.

» Stress Conditions: Expose the solutions to various stress conditions in parallel with a control
sample stored under normal conditions.

[e]

Acidic/Basic Hydrolysis: Treat with HCl and NaOH solutions at room and elevated
temperatures.

[e]

Oxidative Degradation: Treat with hydrogen peroxide solution.

(¢]

Thermal Degradation: Expose the solid compound and solutions to elevated temperatures.

[¢]

Photostability: Expose the solid compound and solutions to UV and visible light.
o Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

e Analysis: Analyze the samples using a stability-indicating analytical method (e.g., HPLC) to
separate the parent compound from any degradation products.

o Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the
parent compound and detect any co-eluting impurities.
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Forced Degradation Study Workflow

Prepare solutions of
5-Morpholino-2-nitrophenol

Stress Conditions

Acid Hydrolysis Base Hydrolysis Oxidation (H202) Thermal Stress Photostability

Analysis

Stability-Indicating HPLC

Peak Purity Analysis (PDA)

Identify Degradation Products
& Pathways

Click to download full resolution via product page
Forced Degradation Study Workflow

Analytical Methods for Quantification

High-Performance Liquid Chromatography (HPLC) is a suitable technique for the quantification
of 5-Morpholino-2-nitrophenol and its potential degradation products.

HPLC Method Parameters (Hypothetical)

The following are suggested starting parameters for method development, based on methods
for similar nitrophenol compounds.
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Parameter Suggested Condition
Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 um)
) Gradient of acetonitrile and water (with 0.1%

Mobile Phase ) ) ] N
formic acid or other suitable modifier)

Flow Rate 1.0 mL/min

Column Temperature 30°C

) UV-Vis at a wavelength of maximum

Detection _ _
absorbance (to be determined experimentally)

Injection Volume 10 pL

Conclusion

While specific experimental data on the solubility and stability of 5-Morpholino-2-nitrophenol
is scarce, this technical guide provides a framework for researchers based on the known
properties of the compound and the broader class of nitrophenols. It is predicted to have good
solubility in polar organic solvents and may be susceptible to degradation under conditions of
extreme pH, light, and temperature. The experimental protocols outlined herein offer a starting
point for the systematic characterization of this compound's physicochemical properties. It is
strongly recommended that researchers perform their own solubility and stability studies
tailored to their specific experimental conditions and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070920#solubility-and-stability-of-5-morpholino-2-
nitrophenol-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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